Cas no 15600-08-5 (Coprostanone)
Coprostanone structure
Product Name:Coprostanone
CAS No:15600-08-5
MF:C27H46O
MW:386.653548717499
CID:182443
PubChem ID:10883573
Update Time:2025-04-19
Coprostanone Chemical and Physical Properties
Names and Identifiers
-
- Coprostanone
- 3-Oxocholestane
- 5-A-CHOLESTAN-3-ONE
- 5ALPHA-CHOLESTAN-3-ONE, 97
- (5R,8R,9S,10S,13S,14S)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
- 17-Oxo-5alpha-androstane
- 5A-ANDROSTAN-17-ONE
- 5A-ANDROSTANONE
- Androstan-17-one
- ANDROSTAN-17-ONE, 5A-
- cholestan-3-one
- 15600-08-5
- 3-cholestanon
- CHEBI:167166
- PESKGJQREUXSRR-ZTPZMMAUSA-N
- DTXSID301021018
- 5-beta-Cholestan-3-one
- (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- SCHEMBL643015
- cholestane-3-one
- 3-ketocholestane
- NSC-179403
-
- Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-20,22-25H,6-17H2,1-5H3/t19-,20?,22+,23-,24+,25+,26+,27-/m1/s1
- InChI Key: PESKGJQREUXSRR-ZTPZMMAUSA-N
- SMILES: O=C1CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 386.35508
- Monoisotopic Mass: 386.355
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not available
- Density: 0.9610 (rough estimate)
- Melting Point: 129°C
- Boiling Point: 452.8°C (rough estimate)
- Flash Point: 219.3 °C
- Refractive Index: 1.5250 (estimate)
- PSA: 17.07
- LogP: 7.67680
- Solubility: Not available
Coprostanone Related Literature
-
1. 1140. The methylation of 3-oxo-B-norcholestanesY. M. Y. Haddad,W. T. Pike,G. H. R. Summers,W. Klyne J. Chem. Soc. 1965 6117
-
2. 704. Steroids. Part XVI. The bromination of some 3-ketosteroids methylated in ring-AC. W. Shoppee,G. A. R. Johnston,Ruth E. Lack J. Chem. Soc. 1962 3604
-
3. 430. Steroids. Part XV. The tribromination of 5α-cholestan-3-oneC. W. Shoppee,Ruth E. Lack,Janice Scott J. Chem. Soc. 1962 2233
-
4. Photoinduced molecular transformations. Part 134. Photoinduced stereospecific addition of methanol to 5β-cholest-1-en-3-one oxime and photoinduced deconjugation of its 1-methyl derivative involving stereospecific proton transferHiroshi Suginome,Atsushi Nagaoka,Hisanori Senboku J. Chem. Soc. Perkin Trans. 1 1992 3103
-
5. Photoinduced transformations. Part 41. Photo-Beckmann rearrangement of some cholestan-3-one oximes with methyl groups attached to the α-carbonHiroshi Suginome,Yukoh Takahashi J. Chem. Soc. Perkin Trans. 1 1979 2920
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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